13-Dihydrodaunorubicin
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Overview
Description
13-dihydrodaunorubicin is an aminoglycoside antibiotic that is (1S,3S)-3,5,12-trihydroxy-3-(1-hydroxyethyl)-10-methoxy-6,11-dioxo-1,2,3,4,6,11-hexahydrotetracene having a 3-amino-2,3,6-trideoxy-alpha-L-lyxo-hexopyranosyl residue attached at position 1 via a glycosidic linkage. It is an anthracycline, an aminoglycoside antibiotic, a monosaccharide derivative, a deoxy hexoside and a member of p-quinones. It is a conjugate base of a this compound(1+). It derives from a hydride of a tetracene.
Scientific Research Applications
Enzymatic Bioconversion and Biosynthesis
13-Dihydrodaunorubicin plays a crucial role in the bioconversion and biosynthesis processes of daunorubicin and doxorubicin, which are prominent anthracycline antibiotics. The enzyme DoxA, a cytochrome P-450 monooxygenase, is known for its broad substrate specificity for anthracycline glycone substrates and is involved in the late stages of daunorubicin and doxorubicin biosynthesis. Notably, DoxA can catalyze the 13-hydroxylation of 13-deoxydaunorubicin, the 13-oxidation of 13-dihydrocarminomycin, and this compound, as well as the 14-hydroxylation of daunorubicin (Walczak et al., 1999). Another enzyme, DauP, removes the carbomethoxy group of the epsilon-rhodomycinone-glycoside (rhodomycin D) to form 10-carboxy-13-deoxycarminomycin, showing the intricate steps involved in daunorubicin and doxorubicin biosynthesis involving this compound (Dickens et al., 1997).
Metabolic Pathways and Production Enhancement
In Streptomyces peucetius, feeding 14C-daunorubicin to a doxorubicin-producing mutant revealed that daunorubicin is a precursor of doxorubicin and this compound, indicating the metabolic pathways and interrelations between these compounds (Crespi-Perellino et al., 1982). Further, the inactivation of the dnrU gene, which encodes the ketoreductase in the daunorubicin biosynthesis pathway, leads to the transformation of daunorubicin to (13S)-13-dihydrodaunorubicin. This transformation significantly increased the production of daunorubicin, highlighting a method to enhance the yield of this crucial antibiotic (Ji, 2010).
properties
Molecular Formula |
C27H31NO10 |
---|---|
Molecular Weight |
529.5 g/mol |
IUPAC Name |
(7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(1-hydroxyethyl)-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione |
InChI |
InChI=1S/C27H31NO10/c1-10-22(30)14(28)7-17(37-10)38-16-9-27(35,11(2)29)8-13-19(16)26(34)21-20(24(13)32)23(31)12-5-4-6-15(36-3)18(12)25(21)33/h4-6,10-11,14,16-17,22,29-30,32,34-35H,7-9,28H2,1-3H3/t10-,11?,14-,16-,17-,22+,27-/m0/s1 |
InChI Key |
HJEZFVLKJYFNQW-FKKRWUELSA-N |
Isomeric SMILES |
C[C@H]1[C@H]([C@H](C[C@@H](O1)O[C@H]2C[C@@](CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(C)O)O)N)O |
SMILES |
CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(C)O)O)N)O |
Canonical SMILES |
CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(C)O)O)N)O |
Pictograms |
Irritant; Health Hazard |
synonyms |
13-dihydrodaunorubicin daunomycinol daunorubicinol daunorubicinol hydrochloride dihydrodaunomycin duborimycin leukaemomycin D |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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